Cas no 1806968-90-0 (2-Chloro-6-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde)

• Product Name: 2-Chloro-6-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde
• CAS No: 1806968-90-0
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• CID: 4865853
• Update Time: 2025-06-29

2-Chloro-6-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde

• Inchi： 1S/C7H3ClF3NO/c8-6-3(2-13)4(9)1-5(12-6)7(10)11/h1-2,7H
• InChI Key： VDHYLQMQDPQADH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(=CC(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-6-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde

Introduction to 2-Chloro-6-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde (CAS No. 1806968-90-0)

2-Chloro-6-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde (CAS No. 1806968-90-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features and potential biological activities. This compound, characterized by its chloro, difluoromethyl, and fluoro substituents, presents a unique scaffold that can be leveraged for the development of novel molecules with enhanced efficacy and selectivity.

The structural motif of 2-Chloro-6-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde incorporates several key functional groups that make it a valuable intermediate in synthetic chemistry. The aldehyde group at the 3-position provides a reactive site for further derivatization, while the presence of halogen atoms enhances its potential as a building block for heterocyclic compounds. This compound's fluorinated nature is particularly noteworthy, as fluorine atoms are frequently employed in medicinal chemistry to modulate metabolic stability, binding affinity, and pharmacokinetic properties.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their demonstrated role in improving drug-like properties. For instance, studies have shown that the introduction of fluorine atoms can lead to increased lipophilicity and reduced metabolic degradation, which are critical factors for drug development. The difluoromethyl group, in particular, is known for its ability to enhance binding interactions with biological targets, making it a desirable feature in lead optimization campaigns.

Current research highlights the utility of 2-Chloro-6-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde in the synthesis of kinase inhibitors, which are among the most widely studied therapeutic agents today. Kinases play a pivotal role in numerous cellular processes, and their dysregulation is associated with various diseases, including cancer. By serving as a precursor for kinase inhibitors, this compound has the potential to contribute to the development of next-generation treatments that target these critical enzymes more effectively.

Moreover, the chloro substituent in the molecule can be selectively modified through transition-metal-catalyzed cross-coupling reactions, allowing for further diversification of the molecular structure. This reactivity makes 2-Chloro-6-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde a versatile tool for medicinal chemists seeking to explore new chemical space. Such reactions are often employed to introduce aryl or heteroaryl groups into the scaffold, which can significantly alter the biological profile of the resulting compounds.

Recent advancements in computational chemistry have also facilitated the rational design of molecules based on 2-Chloro-6-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde. Through molecular docking simulations and virtual screening techniques, researchers can predict how different substituents will interact with biological targets, thereby guiding synthetic efforts more efficiently. This approach has been instrumental in identifying novel drug candidates with improved pharmacological properties.

The agrochemical sector has also shown interest in this compound due to its potential as a precursor for crop protection agents. Fluorinated pyridines are known for their ability to enhance the efficacy of pesticides and herbicides by improving their stability and bioavailability. By incorporating 2-Chloro-6-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde into synthetic pathways, chemists can develop innovative solutions to address global food security challenges.

In conclusion, 2-Chloro-6-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde represents a promising intermediate with broad applications in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an invaluable tool for developing novel compounds with enhanced biological activity. As research continues to uncover new therapeutic opportunities and sustainable agricultural solutions, this compound is poised to play a significant role in shaping the future of chemical innovation.